Due to several advantages that Fiber Reinforced Polymer (FRP) composites offer in comparison with other strengthening techniques for steel structures, they have attracted considerable interest over the past three decades. However, the efficiency of FRP-strengthening for structures was found to be highly dependent on the quality and durability of the adhesive bonding between FRP and steel surface. This paper presents a state-of-the art review on the bond degradation in FRP-steel joints under different environmental conditions. Topics reviewed in this paper comprise the effect of different environmental conditions and their combination on bond durability, synergic effect of combining environmental condition with mechanical load, and the recent developments in the numerical simulation of aged bond. The paper concludes with the research gaps and uncertainties for further investigations.

Predicting crack length and orientation in twill woven CFRP plates is notoriously non-trivial due to the interplay of complex physics over multiple length scales. Furthermore, on an industrial scale, a timely yet accurate non-destructive prediction based on a limited amount of data is critical for successful industrial adoption. This paper proposes a physics-assisted surrogate approach, by first measuring electrical conductivities using the Electrical Resistance Charge (ERC) and then developing high-fidelity through-thickness crack models resulting in 42 datasets, and processing the resulting data with a polynomial regression coupled with the leave one out cross validation using physics-based engineered features. The proposed method achieved averaged error of 0.09% and 0.48% for crack length and orientation, respectively, exhibits advantages over the Artificial Neural Network (ANN) in terms of both accuracy and tendency to overfit. This proposed approach paves the way for the maturing of the sought-after real-time Structural Health Monitoring (SHM) of crack length and orientation.

A strategy based on material homogenization and heuristic optimization for the structural identification of composite materials is proposed. The objective is the identification of the constitutive properties of a micropolar continuum model employed to describe the mechanical behaviour of a composite material made of rigid blocks and thin elastic interfaces. The micropolar theory (Cosserat) has been proved to be capable of properly accounting for the particles arrangements as well as their size and orientation. The constitutive parameters of the composite materials, characterized by different textures and dimensions of the rigid blocks, are identified through a homogenization procedure. Thus, the identification is repeated exploiting the static or modal response of the composite materials and using the Differential Evolution algorithm. The benchmark structures assumed as target are represented by discrete models implemented in ABAQUS where the blocks and the elastic interfaces are modelled by rigid bodies and elastic interfaces, respectively. The obtained results show that proposed strategies provide accurate results paving the way to the experimental validation and in field applications.

Carbon fiber composite adhesives joints provide higher specific strength and fatigue life than traditional joints. However, carbon fiber composites and adhesives are polymeric materials that may lose their integrity in hygrothermal environment. Predicting the environmental degradation behavior of composite joints is challenging because of limited understanding of the complex failure behavior. Moreover, the experiments are time-consuming and therefore it is essential to use accelerated aging methods such as the open faced method. However, the challenge is how to incorporate the accelerated fracture test data into the fracture prediction of real joints. To address this, a methodology is presented for predicting mode II cohesive law parameters of degraded CFRP epoxy adhesive joints using a direct method, and an accelerated aging test. End notched flexure (ENF) specimens made with CFRP laminate and epoxy adhesive were used to study the mode II fracture. Accelerated and uniform aging was achieved using open-faced specimens aged at 40 °C and 82% relative humidity (RH). Fracture testing of aged open-faced specimens along with crack-tip images were used to determine the degradation in trapezoidal traction-separation law (TSL) with aging. These variations in trapezoidal TSL with aging were used to develop a 3D finite element (FE) model of a closed ENF specimen that captures the non-uniform degradation across the specimen width. The TSL parameters degraded significantly at the specimen edges compared to width center for the closed ENF specimens. Validation of the FE model with aged closed ENF joint showed good agreement.

Carbon fiber reinforced polymer (CFRP) has been in high demand over the last few decades, especially in the aircraft manufacturing industry, due to their superior properties. However, drilling of CFRP materials is more complicated than common metal due to their exceptional anisotropic and non-homogenous features. This unique microstructure often leads to drilling-induced defects such as delamination, thermal damage and burr formation which compromises the structural integrity. Therefore, a good understanding of this composite material is required to realize its full potential. This review paper summarizes the knowledge available in literature on drilling of CFRP and their outcomes are compared comprehensively in a simple way. It covers key aspects such as drilling mechanism, cutting parameters and tool geometries for conventional drilling. Also, drilling-induced damages and potential solutions for those problems are addressed and covered in this paper

Poly(lactic acid) is finding increasing applications as it is a bio-sourced compostable thermoplastic. Its properties can be improved by adding flax fibres, which are also compostable. The possibility to recycle the composite after service is attractive because it reduces waste in landfills, is a cost-effective measure to reduce the need for raw materials and extends the life span of composites. However, few reports are available to verify how recycling affects properties of flax-PLA composites. In addition, if these recycled materials are to be used in marine applications, it is important to investigate whether they will be adversely affected by seawater compared to virgin materials, as well as to investigate the toxicity of these materials for marine organisms. The goal of this work was to address these three points, i.e., to assess whether recycling and posterior environmental weathering (seawater exposure) changes the flax-PLA composite properties, and to assess these materials’ toxicity for biota (a benthic copepod species, Nitokra spinipes). First, our results indicate that recycling up to four times hardly affects the composite properties. However, immersion in seawater at 40 °C for up to nine months reduces tensile strength of both virgin and recycled composite by up to 60%. Finally, the ecotoxicity evaluation indicated that neither leachates from PLA nor from Flax-PLA induce immobilization of N. spinipes, nor were any immobilization effects induced by leachates resulting from materials aged for two months in seawater. These results will contribute to assessing the sustainability of future bio-based polymer applications.

The global automotive sector is moving towards zero-emission transportation, which has led to the rapid growth of the electric vehicles (EVs) market, projected to reach USD 1,318 billion in 2028. The two key challenges that EVs are facing are their heavy curb weight (∼ 1000 lbs. heavier than their petroleum-based counterparts), largely due to their battery packs, and their fire threat, due to thermal runaway of batteries. Further, growing concerns about the sustainability of EV technology has created pressure on automotive manufacturers to drive innovation of new materials with less environmental impacts. These challenges can be addressed by developing high-performance sustainable polymer composites for lightweight components for EVs with enhanced flame retardancy without compromising performance. Manufacturing and integration of automotive parts from sustainable composites target and support the “Circular Economy” of EVs. Lightweighting EV components will increase travel ranges, minimize crash impacts, lower braking distances, and reduce the wear and tear of the tires. In sustainable and renewable composite manufacturing, “engineering plastics” will have an edge over “traditional plastics”, including recycled carbon fibers and sustainable resource derived advanced biocarbon. In addition, the inclusion of sustainable flame-retardants in the EV components will increase the flashover duration, resulting in better thermal management and delay in thermal runaway. Thus, in this perspective review, the recent acceleration in automotive weight reduction strategies is discussed through the utilization of high-performance lightweight and sustainable composites with superior flame retardancy to address the criteria for the circularity of materials towards climate benefits.

Naval ships, military aircraft and land defence platforms are mostly constructed using steel, aluminium alloy, carbon fibre composite and/or glass fibre composite materials. Defence platforms are at risk from shock wave loads generated by explosive events, and therefore it is imperative that the construction materials are resistant to blast-induced deformation and damage. A comparative assessment is presented into the dynamic deformation and damage of metals and composites representative of naval construction materials when subjected to explosive air blasts. Flat plates of equal thickness (4 mm) or plates of similar areal density (in the range 6.2–9.2 kg/m2) made of the four materials were subjected to explosive blasts. Experimental blast testing and finite element (FE) modelling revealed that when the plate thickness was the same (4 mm) then the steel experienced less deformation (by ∼50–60%) and plasticity than the aluminium alloy due to its higher mechanical properties. The steel and aluminium plates were more resistance to blast-induced deformation (by up to ∼260–320% and ∼130–145% respectively) than the composite materials of the same thickness (4 mm). However, when the materials are compared on similar areal density, which is critical for lightweight design, the blast performance of the composite materials was similar to aluminium alloy and superior to steel. Deformation of the steel was up to 50% higher than the other construction materials, with the percentage increase rising with blast impulse.

The formation and influence of micro-damage in glass fibre-reinforced plastics (GFRP) is carried out by numerical and experimental investigations. A quasi-static material characterisation is performed and the stiffness and strength of unidirectional, undamaged material in longitudinal and transverse direction as well as in the 23-plane are determined. Since the desired micro-damage could not be generated in unidirectional laminates due to abrupt failure, a [0∘/90∘]s layup has been identified to be most suitable to generate micro-damage in a reproducible way in the 90° layers, which is done using a tension–tension fatigue test program. During these experiments, micro-damage is detected optically and by means of ultrasonic birefringence, where the latter method shows a reduction in shear modulus due to fibre–matrix debonding prior to final inter-fibre failure. The shear modulus degradation is indirectly measured by the change in the velocity of sound. Since this method is limited to measurements in the 13- and 23-plane, all experiments are accompanied with microstructural simulations with detailed statistical volume elements (SVE), to study the influence of micro-damage under various loading conditions and directions. For loading in fibre direction, no influence on the mechanical properties is observed for the investigated fibre–matrix debonding. However, this is different for transverse loading, where a transverse shear stiffness loss of around 8% results in a decrease of transversal stiffness of around 18%, if the load direction is perpendicular to the damage plane. A similar behaviour is observed for the strength, which is reduced by a factor of 2 for the same configuration.

Invariants of the plane-stress elasticity stiffness matrix [Q] play a key role in composite design, as they simplify design processes. Multiple invariants have been proposed independently in the past, such as the ‘trace’ Tr=trace([Q]) by Tsai and Melo or the invariants U1, U4 and U5, which are often used in context of lamination parameters.The present paper presents a parametric description of rotation-independent (invariant) linear combinations of the coefficients Qij of [Q]. It is shown that the aforementioned invariants are special cases of the developed parametric description, in which a novel invariant IQ=Q11+Q22+Q12+Q66 plays a key-role.